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Compound Name: Glycyl-L-alanine

Cat. No.: B1332730

An In-depth Technical Guide to Glycyl-L-alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dipeptide Glycyl-L-alanine,
including its fundamental physicochemical properties, and insights into its biological relevance
and applications in research. While Glycyl-L-alanine is a relatively simple molecule, it serves
as an invaluable tool in various scientific disciplines, particularly in the study of peptide
transport mechanisms and as a substrate for peptidases. This document summarizes key data
and provides illustrative experimental approaches for its investigation.

Core Physicochemical Data

The fundamental properties of Glycyl-L-alanine are summarized in the table below, providing
a quick reference for laboratory use.
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Property Value Source
CAS Number 3695-73-6 [1]
Molecular Formula CsH10N20s3 [1]
Molecular Weight 146.14 g/mol [1]
(28)-2-[(2-
IUPAC Name aminoacetyl)amino]propanoic [1]
acid
Synonyms Gly-Ala, N-Glycyl-L-alanine [1]

Biological Significance and Research Applications

Glycyl-L-alanine, a dipeptide formed from glycine and L-alanine, serves as a model substrate
in a variety of biological studies. Its primary research applications include:

o Peptide Transport Studies: Di- and tripeptides are absorbed in the intestine via the peptide
transporter 1 (PepT1). Glycyl-L-alanine is frequently used as a model dipeptide to study the
kinetics and specificity of this transporter and others involved in peptide uptake by cells.

e Enzymatic Assays: It is a substrate for various peptidases, the enzymes responsible for
breaking peptide bonds. Assays using Glycyl-L-alanine can be employed to characterize
the activity and inhibition of these enzymes.

e Drug Delivery Research: The high-capacity intestinal peptide transport system is a target for
improving the oral bioavailability of certain drugs. By creating prodrugs that mimic dipeptides
like Glycyl-L-alanine, it is possible to hijack this transport mechanism for enhanced drug
absorption.

o Metabolomics: As a naturally occurring dipeptide, Glycyl-L-alanine can be a metabolite in
various biological systems, and its detection and quantification can be relevant in metabolic
studies.

Experimental Methodologies
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While specific, detailed protocols for Glycyl-L-alanine are often developed and optimized in
individual laboratories, this section provides an illustrative workflow for a common application:
the characterization of dipeptide transport in a cellular model.

General Workflow for a Cellular Dipeptide Transport
Assay

The following diagram outlines a typical experimental workflow for investigating the transport of
Glycyl-L-alanine into cultured cells.
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General workflow for a cellular dipeptide transport assay.

Signaling Pathways

Current scientific literature does not point to a specific signaling pathway that is directly initiated
or modulated by Glycyl-L-alanine itself. The biological effects of its constituent amino acids,

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1332730?utm_src=pdf-body
https://www.benchchem.com/product/b1332730?utm_src=pdf-body
https://www.benchchem.com/product/b1332730?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

glycine and L-alanine, are well-documented to be involved in various metabolic and signaling
pathways. For instance, L-alanine can influence insulin secretion and cellular metabolism([2].
However, the dipeptide is primarily recognized for its role as a transport substrate rather than a
signaling molecule.

The diagram below illustrates a conceptual relationship where Glycyl-L-alanine's primary
interaction is with a peptide transporter, leading to an increase in intracellular amino acid
concentration, which may then indirectly influence downstream cellular processes.
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Conceptual pathway of Glycyl-L-alanine cellular uptake and metabolism.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16045439/
https://www.benchchem.com/product/b1332730?utm_src=pdf-body
https://www.benchchem.com/product/b1332730?utm_src=pdf-body-img
https://www.benchchem.com/product/b1332730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Glycyl-L-alanine is a fundamental dipeptide with significant utility in biochemical and
pharmaceutical research. Its well-defined physical and chemical properties make it an excellent
tool for studying peptide transport and enzyme kinetics. While it is not known to be a direct
signaling molecule, its transport and subsequent hydrolysis can impact cellular amino acid
pools, thereby indirectly influencing cellular metabolism and other processes. The
methodologies and data presented in this guide are intended to provide a solid foundation for
researchers and professionals working with this versatile dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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